Cas no 1851278-06-2 (Protostemonine; 9a-Epimer, demethoxy, 11S,12R-dihydro)
1851278-06-2 structure
Product Name:Protostemonine; 9a-Epimer, demethoxy, 11S,12R-dihydro
CAS No:1851278-06-2
MF:C22H31NO5
MW:389.485246896744
CID:6722733
Update Time:2024-03-03
Protostemonine; 9a-Epimer, demethoxy, 11S,12R-dihydro Chemical and Physical Properties
Names and Identifiers
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- Protostemonine; 9a-Epimer, demethoxy, 11S,12R-dihydro
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- Inchi： 1S/C22H31NO5/c1-11-9-17(27-21(11)24)14-6-7-15-19-13(3)20(18-10-12(2)22(25)28-18)26-16(19)5-4-8-23(14)15/h10-11,13-20H,4-9H2,1-3H3
- InChI Key： QAAYWVNRGVTWRB-UHFFFAOYSA-N
- SMILES： CC1C(=O)OC(C2N3C(C4C(CCC3)OC(C3C=C(C)C(=O)O3)C4C)CC2)C1
Protostemonine; 9a-Epimer, demethoxy, 11S,12R-dihydro Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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